ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[(2-indol-1-ylacetyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H23N3O3/c1-2-24-18(23)20-11-8-15(9-12-20)19-17(22)13-21-10-7-14-5-3-4-6-16(14)21/h3-7,10,15H,2,8-9,11-13H2,1H3,(H,19,22)
• InChI Key: PWOOMCMQXHKBCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)CN2C=CC3=CC=CC=C32
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

Ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate is a compound that contains an indole nucleus. Indole derivatives have been found in many important synthetic drug molecules and have shown clinical and biological applications. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Synthesis Analysis

The synthesis of ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate involves commercially available starting materials. It has been used in the synthesis of quinolin-2 (1 H)-one derivatives. The synthesis of titled compounds has been demonstrated by utilizing commercially available starting materials.

Molecular Structure Analysis

The molecular structure of ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate is characterized by a piperidine ring which bears a carboxylic acid group. The empirical formula is C8H16N2O2 and the molecular weight is 172.22.

Chemical Reactions Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate include a refractive index of n20/D 1.483 (lit.) and a density of 1.004 g/mL at 25 °C (lit.).

Scientific Research Applications

Anticancer Properties

Indole derivatives have garnered attention for their potential as anticancer agents. . Researchers have explored the cytotoxic effects of indole-based compounds, including those containing the ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate scaffold.

Drug Design and Synthesis

Given the importance of indole derivatives, researchers continually explore novel synthetic methods for their preparation. Investigating efficient routes to synthesize ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate can contribute to drug discovery and design.

Future Directions

The future directions of research on ethyl 4-[(1H-indol-1-ylacetyl)amino]piperidine-1-carboxylate could involve exploring its diverse biological activities and potential therapeutic applications. It could also involve the development of fast and cost-effective methods for the synthesis of substituted piperidines.